Daphnetin
Daphnetin
7, 8-Dihydroxy-2H-chromen-2-one, also known as daphnetin or 7, 8-dihydroxy-2H-1-benzopyran-2-one, belongs to the class of organic compounds known as 7, 8-dihydroxycoumarins. These are coumarins bearing two hydroxyl groups at the C7- and C8-positions of the coumarin skeleton, respectively. 7, 8-Dihydroxy-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 7, 8-Dihydroxy-2H-chromen-2-one can be converted into daphnin. Outside of the human body, 7, 8-dihydroxy-2H-chromen-2-one can be found in chickpea and watermelon. This makes 7, 8-dihydroxy-2H-chromen-2-one a potential biomarker for the consumption of these food products.
7,8-dihydroxycoumarin is a hydroxycoumarin.
7,8-dihydroxycoumarin is a hydroxycoumarin.
Brand Name:
Vulcanchem
CAS No.:
486-35-1
VCID:
VC0354214
InChI:
InChI=1S/C9H6O4/c10-6-3-1-5-2-4-7(11)13-9(5)8(6)12/h1-4,10,12H
SMILES:
C1=CC(=C(C2=C1C=CC(=O)O2)O)O
Molecular Formula:
C9H6O4
Molecular Weight:
178.14g/mol
Daphnetin
CAS No.: 486-35-1
Main Products
VCID: VC0354214
Molecular Formula: C9H6O4
Molecular Weight: 178.14g/mol
| CAS No. | 486-35-1 |
|---|---|
| Product Name | Daphnetin |
| Molecular Formula | C9H6O4 |
| Molecular Weight | 178.14g/mol |
| IUPAC Name | 7,8-dihydroxychromen-2-one |
| Standard InChI | InChI=1S/C9H6O4/c10-6-3-1-5-2-4-7(11)13-9(5)8(6)12/h1-4,10,12H |
| Standard InChIKey | ATEFPOUAMCWAQS-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C2=C1C=CC(=O)O2)O)O |
| Canonical SMILES | C1=CC(=C(C2=C1C=CC(=O)O2)O)O |
| Melting Point | 262.0 掳C |
| Description | 7, 8-Dihydroxy-2H-chromen-2-one, also known as daphnetin or 7, 8-dihydroxy-2H-1-benzopyran-2-one, belongs to the class of organic compounds known as 7, 8-dihydroxycoumarins. These are coumarins bearing two hydroxyl groups at the C7- and C8-positions of the coumarin skeleton, respectively. 7, 8-Dihydroxy-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 7, 8-Dihydroxy-2H-chromen-2-one can be converted into daphnin. Outside of the human body, 7, 8-dihydroxy-2H-chromen-2-one can be found in chickpea and watermelon. This makes 7, 8-dihydroxy-2H-chromen-2-one a potential biomarker for the consumption of these food products. 7,8-dihydroxycoumarin is a hydroxycoumarin. |
| Synonyms | 7,8-dihydroxycoumarin daphnetin |
| PubChem Compound | 5280569 |
| Last Modified | Nov 11 2021 |
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